Cas no 2035021-63-5 ((2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide
• CAS No: 2035021-63-5
• MF: C₁₆H₁₃N₃OS₂
• MW: 327.42392039299
• CID: 5337705
• Update Time: 2025-06-14

(2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(thiophen-2-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)acrylamide
• (E)-3-thiophen-2-yl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]prop-2-enamide
• (2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide

• Inchi： 1S/C16H13N3OS2/c20-15(4-3-13-2-1-8-22-13)19-10-14-16(18-7-6-17-14)12-5-9-21-11-12/h1-9,11H,10H2,(H,19,20)/b4-3+
• InChI Key： KBEBETMVYLSCSR-ONEGZZNKSA-N
• SMILES： S1C=CC(=C1)C1C(CNC(/C=C/C2=CC=CS2)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 405
• XLogP3: 2.1
• Topological Polar Surface Area: 111

Additional information on (2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide

Comprehensive Analysis of (2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide (CAS No. 2035021-63-5)

The compound (2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide, identified by its CAS No. 2035021-63-5, is a structurally unique molecule that has garnered significant interest in pharmaceutical and materials science research. Its molecular architecture combines thiophene and pyrazine moieties, which are known for their electronic and bioactive properties. This article delves into its synthesis, applications, and relevance to current scientific trends, addressing frequently searched queries such as "thiophene derivatives in drug discovery" and "pyrazine-based materials for optoelectronics."

One of the most compelling aspects of 2035021-63-5 is its potential role in medicinal chemistry. The thiophene ring, a common motif in FDA-approved drugs, contributes to its bioactivity, while the pyrazine scaffold enhances its binding affinity to biological targets. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to the prop-2-enamide linker could yield derivatives with improved pharmacokinetic profiles. This aligns with the growing demand for "small molecule inhibitors" and "targeted therapies" in oncology and neurology.

In the realm of materials science, (2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide exhibits promising optoelectronic properties. Its conjugated system allows for efficient charge transport, making it a candidate for organic semiconductors and OLEDs. Recent studies highlight its potential in flexible electronics, a hot topic in searches like "next-generation organic materials" and "sustainable electronics." The compound’s thermal stability and solubility in common solvents further enhance its practicality for industrial applications.

Synthetic routes to CAS No. 2035021-63-5 often involve cross-coupling reactions and amide bond formation, techniques frequently discussed in "green chemistry" forums. Optimizing these methods to reduce waste and improve yields is a key focus, resonating with the global push for sustainable chemical processes. Additionally, computational studies using density functional theory (DFT) have been employed to predict its electronic properties, addressing queries like "computational modeling of thiophene derivatives."

Safety and regulatory aspects of 2035021-63-5 are also critical. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with the increasing public interest in "chemical safety in research labs" and "regulatory compliance for novel compounds." Researchers are advised to consult REACH and FDA guidelines when exploring its applications.

In conclusion, (2E)-3-(thiophen-2-yl)-N-{[3-(thiophen-3-yl)pyrazin-2-yl]methyl}prop-2-enamide represents a versatile compound with dual utility in pharmaceuticals and advanced materials. Its study addresses pressing scientific questions while aligning with trends like "precision medicine" and "eco-friendly materials." Future research may unlock further innovations, solidifying its place in modern chemistry.